Cas no 1805334-37-5 (3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine)

• Product Name: 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805334-37-5
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 4853596
• Update Time: 2025-10-30

3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H8F3N3/c8-6(9)5-4(12)1-3(2-11)7(10)13-5/h1,6H,2,11-12H2
• InChI Key： HKVURVFXFQSKKV-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.1
• Topological Polar Surface Area: 64.9

Additional information on 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine

Introduction to 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1805334-37-5)

3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine, identified by the CAS number 1805334-37-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its structural complexity and functional groups, exhibits a unique set of chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine incorporates several key features that contribute to its potential utility. The presence of two amino groups, one at the 3-position and another at the 5-position as part of an aminomethyl side chain, provides multiple sites for chemical modification and interaction with biological targets. Additionally, the incorporation of fluorine atoms at the 2- and 6-positions introduces electron-withdrawing effects that can influence the compound's reactivity and binding affinity.

In recent years, fluorinated pyridines have become increasingly important in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The specific arrangement of functional groups in 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine suggests that it may exhibit favorable interactions with enzymes or receptors involved in various biological pathways. This has prompted researchers to investigate its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both amino and aminomethyl groups allows for the facile introduction of additional functional moieties through various coupling reactions, such as amide or urea bond formation. This flexibility is particularly valuable in the design of libraries for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The electron-withdrawing effects of the fluorine atoms in 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine could potentially enhance its binding to ATP-binding sites in kinases, thereby improving its inhibitory activity. Preliminary computational studies have suggested that this compound may exhibit good solubility and bioavailability, further supporting its candidacy as a drug candidate.

The aminomethyl group at the 5-position provides an additional handle for further derivatization, allowing researchers to explore different pharmacophoric motifs. For instance, introduction of heterocycles or other nitrogen-containing groups could lead to novel scaffolds with enhanced biological activity. This adaptability makes 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its potential as an intermediate in drug synthesis, 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine has also been explored in materials science applications. Fluorinated pyridines are known to exhibit interesting electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The unique combination of functional groups in this compound could lead to novel materials with enhanced performance characteristics.

The synthesis of 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Recent reports have described efficient synthetic routes that involve multi-step transformations starting from commercially available precursors. These methods often employ palladium-catalyzed cross-coupling reactions and fluorination techniques to introduce the desired functional groups at specific positions.

One particularly noteworthy aspect of the synthesis is the use of protecting group strategies to ensure regioselectivity during functionalization. The amino groups, for example, need to be selectively protected during fluorination and other transformations to prevent unwanted side reactions. By employing orthogonal protecting groups, such as carbobenzyloxy (Cbz) or trifluoroacetyl (TFA), chemists can achieve high yields and purity levels essential for pharmaceutical applications.

The biological evaluation of 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties by modulating cytokine production pathways. These findings underscore the importance of further investigation into its pharmacological profile.

Future research directions for 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine include optimizing its synthesis for large-scale production and conducting more comprehensive biological evaluations. High-resolution structural determination techniques, such as X-ray crystallography or NMR spectroscopy, will be instrumental in understanding how this compound interacts with biological targets at the molecular level. These insights will guide the design of next-generation derivatives with improved efficacy and selectivity.

The growing interest in fluorinated pyridines as pharmacophores is driven by their diverse range of biological activities and synthetic tractability. As more research emerges on compounds like 3-Amino-5-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine, it is expected that new therapeutic opportunities will be uncovered across various disease areas. The combination of computational modeling, synthetic chemistry expertise, and biological testing will continue to drive innovation in this field.